Cas no 86803-18-1 (benzo[pqr]tetraphen-10-ylmethanol)

benzo[pqr]tetraphen-10-ylmethanol structure
86803-18-1 structure
Product Name:benzo[pqr]tetraphen-10-ylmethanol
CAS No:86803-18-1
MF:C21H14O
MW:282.335265636444
CID:1857515
PubChem ID:174571
Update Time:2025-04-21

benzo[pqr]tetraphen-10-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • benzo[pqr]tetraphen-10-ylmethanol
    • Benzo(a)pyrene-10-methanol
    • benzo[a]pyren-10-ylmethanol
    • DTXCID50158308
    • DTXSID20235817
    • 86803-18-1
    • Inchi: 1S/C21H14O/c22-12-17-6-2-5-15-11-16-8-7-13-3-1-4-14-9-10-18(19(15)17)21(16)20(13)14/h1-11,22H,12H2
    • InChI Key: OZNRPDKLDNXMHO-UHFFFAOYSA-N
    • SMILES: OCC1=CC=CC2C=C3C=CC4=CC=CC5C=CC(C=21)=C3C=54

Computed Properties

  • Exact Mass: 282.104465066Da
  • Monoisotopic Mass: 282.104465066Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 20.2Ų
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